Tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate

• IUPAC Name: tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-8-9(14)7-12(13)5-4-6-12/h4-8H2,1-3H3
• InChI Key: WDRGRDGIYUVEEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=O)CC12CCC2
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• CAS RN: 2168075-35-0

Description

Tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate is a chemical compound with the molecular formula C12H19NO3. It has a molecular weight of 225.29. The compound is typically stored at room temperature and is available in solid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-9(14)6-12(8-13)4-5-12/h4-8H2,1-3H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 225.29.

Scientific Research Applications

Synthesis and Structural Analysis

The compound has been synthesized as a cyclic amino acid ester, demonstrating its utility in constructing complex molecular architectures. Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, for instance, was synthesized from ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via intramolecular lactonization. Its crystal structure was analyzed, showing a 1:1 ratio of diastereomers in the crystal, highlighting the bicyclo[2.2.2]octane structure incorporating a lactone moiety and a piperidine ring (Moriguchi et al., 2014).

Photochemical and Thermal Rearrangement Studies

Research into the photochemical and thermal rearrangement of oxaziridines, including the spirooxaziridine derivatives of tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate, supports the stereoelectronic control theory. This provides insights into the regioselectivities observed in such rearrangements, contributing to our understanding of reaction mechanisms in organic chemistry (Lattes et al., 1982).

Development of Novel Compounds

The compound and its derivatives have been used as precursors for the synthesis of other potentially biologically active heterocyclic compounds. For example, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been synthesized, offering a new route to novel compounds that access chemical space complementary to piperidine ring systems (Meyers et al., 2009).

Conformational Analysis and Drug Discovery

Spirolactams synthesized from this compound derivatives act as conformationally restricted pseudopeptides. This research aids in the development of novel peptide mimetics for drug discovery, highlighting the compound's role in synthesizing constrained surrogates for dipeptides (Fernandez et al., 2002).